Cas no 1779591-91-1 (tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate)
1779591-91-1 structure
Product Name:tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
CAS No:1779591-91-1
MF:C12H24N2O3
MW:244.330563545227
CID:5704396
PubChem ID:83843552
Update Time:2023-10-15
tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
- 1779591-91-1
- tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate
- EN300-1143841
- 1-Piperidinecarboxylic acid, 3-(aminomethyl)-3-methoxy-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H24N2O3/c1-11(2,3)17-10(15)14-7-5-6-12(8-13,9-14)16-4/h5-9,13H2,1-4H3
- InChI Key: PRXLOMQYAMFGDD-UHFFFAOYSA-N
- SMILES: O(C)C1(CN)CN(C(=O)OC(C)(C)C)CCC1
Computed Properties
- Exact Mass: 244.17869263g/mol
- Monoisotopic Mass: 244.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 64.8Ų
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 322.6±27.0 °C(Predicted)
- pka: 10.12±0.29(Predicted)
tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143841-0.05g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1143841-0.1g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1143841-0.25g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1143841-0.5g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1143841-1.0g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1143841-2.5g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1143841-5.0g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1143841-10.0g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1143841-1g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1143841-5g |
tert-butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate |
1779591-91-1 | 95% | 5g |
$2650.0 | 2023-10-26 |
tert-Butyl 3-(aminomethyl)-3-methoxypiperidine-1-carboxylate Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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